Cas no 2172113-02-7 (2-fluoro-4-methyl-1-(2-methylphenyl)benzene)

2-fluoro-4-methyl-1-(2-methylphenyl)benzene structure
2172113-02-7 structure
Product Name:2-fluoro-4-methyl-1-(2-methylphenyl)benzene
CAS No:2172113-02-7
MF:C14H13F
MW:200.251427412033
CID:5803993
PubChem ID:23547393
Update Time:2023-12-29

2-fluoro-4-methyl-1-(2-methylphenyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-4-methyl-1-(2-methylphenyl)benzene
    • 2172113-02-7
    • EN300-1585956
    • Inchi: 1S/C14H13F/c1-10-7-8-13(14(15)9-10)12-6-4-3-5-11(12)2/h3-9H,1-2H3
    • InChI Key: KSNKSQYUWUJWFN-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)C=CC=1C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 200.100128577g/mol
  • Monoisotopic Mass: 200.100128577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 0Ų

2-fluoro-4-methyl-1-(2-methylphenyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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